Cas no 2229190-05-8 (1-methoxy-2-methyl-4-(2-nitroethyl)benzene)

• Product Name: 1-methoxy-2-methyl-4-(2-nitroethyl)benzene
• CAS No: 2229190-05-8
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 5973452
• PubChem ID: 165615676
• Update Time: 2025-11-01

1-methoxy-2-methyl-4-(2-nitroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-methoxy-2-methyl-4-(2-nitroethyl)benzene
• EN300-1800979
• 2229190-05-8

• Inchi： 1S/C10H13NO3/c1-8-7-9(5-6-11(12)13)3-4-10(8)14-2/h3-4,7H,5-6H2,1-2H3
• InChI Key： FCLAGVWBLDRJBY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C)CC[N+](=O)[O-]

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55Ų

Additional information on 1-methoxy-2-methyl-4-(2-nitroethyl)benzene

1-Methoxy-2-Methyl-4-(2-Nitroethyl)Benzene: A Comprehensive Overview

The compound 1-methoxy-2-methyl-4-(2-nitroethyl)benzene, identified by the CAS number 2229190-05-8, is a highly specialized aromatic compound with significant applications in various fields of organic chemistry. This compound is characterized by its unique structure, which includes a methoxy group at position 1, a methyl group at position 2, and a nitroethyl substituent at position 4 on the benzene ring. The presence of these substituents imparts distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

Recent studies have highlighted the importance of 1-methoxy-2-methyl-4-(2-nitroethyl)benzene in the development of advanced materials and pharmaceuticals. The nitro group, being an electron-withdrawing substituent, plays a crucial role in modulating the electronic properties of the benzene ring. This modulation enhances the compound's reactivity in various chemical reactions, such as nucleophilic aromatic substitution and electrophilic aromatic substitution. Researchers have leveraged these properties to design novel materials with improved thermal stability and mechanical strength.

The methoxy group at position 1 contributes to the compound's solubility in polar solvents, making it easier to handle in laboratory settings. Additionally, the methyl group at position 2 provides steric hindrance, which can influence the regioselectivity of reactions involving this compound. These features make 1-methoxy-2-methyl-4-(2-nitroethyl)benzene an ideal candidate for use as an intermediate in the synthesis of complex organic molecules.

In the pharmaceutical industry, this compound has shown potential as a precursor for drug development. Its ability to undergo various functional group transformations allows chemists to tailor its properties for specific therapeutic applications. For instance, recent research has explored its use in designing anti-inflammatory agents and anticancer drugs, where the nitro group can be converted into other bioactive moieties through controlled reduction or substitution reactions.

The synthesis of 1-methoxy-2-methyl-4-(2-nitroethyl)benzene typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common methods include Friedel-Crafts alkylation followed by nitration or direct substitution reactions using appropriate electrophiles. The choice of synthesis pathway depends on the availability of starting materials and the desired scale of production.

From an environmental perspective, understanding the degradation pathways of 1-methoxy-2-methyl-4-(2-nitroethyl)benzene is crucial for assessing its potential impact on ecosystems. Recent studies have demonstrated that this compound undergoes microbial degradation under aerobic conditions, with nitro groups being preferentially reduced to amino groups. This knowledge is essential for developing strategies to mitigate any adverse effects associated with its use or disposal.

In conclusion, 1-methoxy-2-methyl-4-(2-nitroethyl)benzene (CAS No: 2229190-05-8) is a versatile compound with a wide range of applications in organic synthesis, materials science, and pharmaceutical research. Its unique structure and reactivity make it a valuable tool for chemists seeking to design innovative solutions across various industries.